Cas no 218138-59-1 (Methyl 2-(3-cyanophenyl)nicotinate)

Methyl 2-(3-cyanophenyl)nicotinate structure
218138-59-1 structure
Product Name:Methyl 2-(3-cyanophenyl)nicotinate
CAS No:218138-59-1
MF:C14H10N2O2
MW:238.241403102875
MDL:MFCD19981435
CID:2109148
Update Time:2023-08-04

Methyl 2-(3-cyanophenyl)nicotinate Chemical and Physical Properties

Names and Identifiers

    • methyl 2-(3-cyanophenyl)nicotinate
    • 2-(3-Cyano-phenyl)-nicotinic acid methyl ester
    • MOHNVBZYRNYGJX-UHFFFAOYSA-N
    • methyl 2-(3'-cyanophenyl)nicotinate
    • 2-(3-Cyanophenyl)nicotinic acid methyl ester
    • Methyl 2-(3-cyanophenyl)-pyridine-3-carboxylate
    • Methyl 2-(3-cyanophenyl)nicotinate
    • MDL: MFCD19981435
    • Inchi: 1S/C14H10N2O2/c1-18-14(17)12-6-3-7-16-13(12)11-5-2-4-10(8-11)9-15/h2-8H,1H3
    • InChI Key: MOHNVBZYRNYGJX-UHFFFAOYSA-N
    • SMILES: O(C)C(C1=CC=CN=C1C1C=CC=C(C#N)C=1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 347
  • Topological Polar Surface Area: 63

Methyl 2-(3-cyanophenyl)nicotinate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB302471-1 g
2-(3-Cyano-phenyl)-nicotinic acid methyl ester; 95%
218138-59-1
1 g
€212.00 2023-07-20
abcr
AB302471-5 g
2-(3-Cyano-phenyl)-nicotinic acid methyl ester; 95%
218138-59-1
5 g
€642.00 2023-07-20
abcr
AB302471-1g
2-(3-Cyano-phenyl)-nicotinic acid methyl ester, 95%; .
218138-59-1 95%
1g
€211.90 2025-04-20
abcr
AB302471-5g
2-(3-Cyano-phenyl)-nicotinic acid methyl ester, 95%; .
218138-59-1 95%
5g
€642.00 2025-04-20

Methyl 2-(3-cyanophenyl)nicotinate Related Literature

Recommended suppliers
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.